Cas no 2385832-58-4 (3-Fluoro-5-iodoisoquinoline)

3-Fluoro-5-iodoisoquinoline structure
3-Fluoro-5-iodoisoquinoline structure
Product Name:3-Fluoro-5-iodoisoquinoline
CAS No:2385832-58-4
MF:C9H5FIN
MW:273.045577764511
CID:5706315
PubChem ID:131700052
Update Time:2023-10-15

3-Fluoro-5-iodoisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 2385832-58-4
    • 3-Fluoro-5-iodoisoquinoline
    • Isoquinoline, 3-fluoro-5-iodo-
    • Inchi: 1S/C9H5FIN/c10-9-4-7-6(5-12-9)2-1-3-8(7)11/h1-5H
    • SMILES: IC1=CC=CC2C=NC(=CC=21)F

Computed Properties

  • Exact Mass: 272.94507g/mol
  • Monoisotopic Mass: 272.94507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.908±0.06 g/cm3(Predicted)
  • Boiling Point: 350.5±22.0 °C(Predicted)
  • pka: 0.69±0.43(Predicted)
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